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Compound of Interest

Compound Name: Fumaramidmycin

Cat. No.: B1674180

Initial research from 1975 characterized Fumaramidmycin as a novel antibiotic with a broad
spectrum of activity against both Gram-positive and Gram-negative bacteria. However, a
comprehensive review of contemporary scientific literature reveals a significant lack of recent in
vitro and in vivo data, precluding a detailed comparative analysis with modern antimicrobial
agents.

Fumaramidmycin, structurally identified as N-(phenylacetyl)fumaramide, was first isolated
from the bacterium Streptomyces kurssanovii[1][2][3]. The initial study highlighted its production
on agar plates, noting that the antibiotic was inactivated when in contact with the vegetative
mycelia in submerged cultures[1][3]. While its general antimicrobial properties were
established, specific quantitative data such as Minimum Inhibitory Concentration (MIC) values
against a panel of clinically relevant bacteria are not available in the public domain.

In Vitro Activity

The foundational 1975 study remains the primary source of information on Fumaramidmycin's
in vitro activity, stating its effectiveness against both Gram-positive and Gram-negative
bacteria[1][3]. Without access to specific MIC data, a direct comparison with the in vitro potency
of other antibiotics is not feasible. Modern antibiotic research relies on standardized methods to
determine MICs, which are crucial for evaluating and comparing the efficacy of different
compounds against various pathogens.

In Vivo Activity
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Similarly, detailed in vivo studies on Fumaramidmycin are not described in the available
literature. The initial characterization mentioned a lethal dose 50 (LD50) study in mice but did
not provide data on its efficacy in animal infection models[1][3]. Such studies are essential to
understand a drug's pharmacokinetic and pharmacodynamic properties, including its
absorption, distribution, metabolism, excretion, and ultimately, its effectiveness in a living
organism.

Mechanism of Action

The precise mechanism of action of Fumaramidmycin has not been elucidated in the
available scientific literature. Understanding how an antibiotic inhibits bacterial growth is
fundamental to its development and to anticipating potential resistance mechanisms.

Experimental Protocols

Due to the absence of recent research, detailed experimental protocols for the in vitro and in
vivo evaluation of Fumaramidmycin are not available.

Conclusion

While Fumaramidmycin was identified as a promising antibiotic in 1975, there has been a
notable absence of follow-up research in the subsequent decades. The lack of quantitative in
vitro and in vivo data, as well as an unknown mechanism of action, makes it impossible to
conduct a meaningful comparison with currently available antibiotics. Further research,
including the re-isolation and characterization of Fumaramidmycin and its analogues, would
be required to assess its potential as a therapeutic agent in the modern era of antimicrobial
resistance.

Visualizations

Given the lack of information on signaling pathways or detailed experimental workflows for
Fumaramidmycin, no diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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